Cas no 111034-55-0 (trans-3'-Hydroxy Cotinine Acetate)
Technical Introduction: trans-3'-Hydroxy Cotinine Acetate
trans-3'-Hydroxy Cotinine Acetate is a chemically modified derivative of cotinine, a major metabolite of nicotine. This compound is characterized by the introduction of an acetate group at the 3'-hydroxy position, enhancing its stability and solubility for analytical and research applications. It serves as a valuable reference standard in pharmacokinetic and metabolic studies, particularly in the quantification of nicotine-derived biomarkers. The acetate moiety improves chromatographic performance, facilitating precise detection in LC-MS and HPLC analyses. Its high purity and well-defined structure make it suitable for method validation and calibration in toxicology and clinical research. This compound is essential for advancing studies on nicotine metabolism and exposure assessment.
111034-55-0 structure
Product Name:trans-3'-Hydroxy Cotinine Acetate
CAS No:111034-55-0
MF:C12H14N2O3
MW:234.251163005829
CID:129065
PubChem ID:29981280
Update Time:2025-05-28
trans-3'-Hydroxy Cotinine Acetate Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinone,3-(acetyloxy)-1-methyl-5-(3-pyridinyl)-, (3R-trans)- (9CI)
- trans-3´-Hydroxy Cotinine Acetate
- (3'R,5'S)-3'-Hydroxycotinine Acetate
- trans-3?-Hydroxy Cotinine Acetate
- TRANS-3'-HYDROXY COTININE ACETATE
- 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridin-3-yl acetate
- 3-acetoxy-1-methyl-4-phenyl-1,2,3,6-tetrahydro-pyridine
- 3-acetoxy-1-methyl-5-pyridin-3-yl-pyrrolidin-2-one
- Hydroxycotinine Acetate
- (3R-trans)-3-(acetyloxy)-1-methyl-5-(3-pyridinyl)-2-pyrrolidinone
- 111034-55-0
- [(3R,5S)-1-Methyl-2-oxo-5-pyridin-3-ylpyrrolidin-3-yl] acetate
- (3'R,5'S)-3'-Hydroxy Cotinine Acetate
- (3R,5S)-1-METHYL-2-OXO-5-(PYRIDIN-3-YL)PYRROLIDIN-3-YL ACETATE
- trans-3'-Hydroxycotinine Acetate
- trans-3'-Hydroxy Cotinine Acetate
-
- Inchi: 1S/C12H14N2O3/c1-8(15)17-11-6-10(14(2)12(11)16)9-4-3-5-13-7-9/h3-5,7,10-11H,6H2,1-2H3/t10-,11+/m0/s1
- InChI Key: ZCLBVMFGRVMSHK-WDEREUQCSA-N
- SMILES: O(C(C)=O)[C@H]1C(N(C)[C@H](C2C=NC=CC=2)C1)=O
Computed Properties
- Exact Mass: 234.10000
- Monoisotopic Mass: 234.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 59.5Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 403.9±45.0 °C at 760 mmHg
- Flash Point: 198.1±28.7 °C
- Refractive Index: 1.562
- Solubility: Chloroform (Sparingly, Sonicated), Ethyl Acetate (Slightly), Methanol (Slightly)
- PSA: 59.50000
- LogP: 0.85440
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
trans-3'-Hydroxy Cotinine Acetate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Hygro°Cop°C, -20?°C Freezer, Under Inert Atmosphere
trans-3'-Hydroxy Cotinine Acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H924508-5mg |
trans-3'-Hydroxy Cotinine Acetate |
111034-55-0 | 5mg |
$ 138.00 | 2023-09-07 | ||
| TRC | H924508-25mg |
trans-3'-Hydroxy Cotinine Acetate |
111034-55-0 | 25mg |
$ 569.00 | 2023-09-07 | ||
| TRC | H924508-50mg |
trans-3'-Hydroxy Cotinine Acetate |
111034-55-0 | 50mg |
$953.00 | 2023-05-18 | ||
| TRC | H924508-100mg |
trans-3'-Hydroxy Cotinine Acetate |
111034-55-0 | 100mg |
$1688.00 | 2023-05-18 |
trans-3'-Hydroxy Cotinine Acetate Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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